Cas no 1637328-18-7 (methyl(3-nitrophenyl)methylideneamine)

• Product Name: methyl(3-nitrophenyl)methylideneamine
• CAS No: 1637328-18-7
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 5565503
• PubChem ID: 13835864
• Update Time: 2025-06-09

methyl(3-nitrophenyl)methylideneamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(3-nitrophenyl)methanimine
• 121004-44-2
• (E)-N-Methyl-1-(3-nitrophenyl)methanimine
• methyl(3-nitrobenzylidene)amine
• DTXSID70550789
• SCHEMBL16699063
• N-(3-NITROBENZYLIDENE)METHANAMINE
• N-(3-nitrobenzylidene)-methyl-amine
• SCHEMBL16699062
• AKOS006279153
• EN300-18629817
• METHYL[(3-NITROPHENYL)METHYLIDENE]AMINE
• 1637328-18-7
• methyl(3-nitrophenyl)methylideneamine

• Inchi： 1S/C8H8N2O2/c1-9-6-7-3-2-4-8(5-7)10(11)12/h2-6H,1H3/b9-6+
• InChI Key： UCKLBPWHNHJTNH-RMKNXTFCSA-N
• SMILES： [O-][N+](C1=CC=CC(/C=N/C)=C1)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.2Ų

Additional information on methyl(3-nitrophenyl)methylideneamine

Research Briefing on Methyl(3-nitrophenyl)methylideneamine (CAS: 1637328-18-7) in Chemical Biology and Pharmaceutical Applications

Methyl(3-nitrophenyl)methylideneamine (CAS: 1637328-18-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its nitrophenyl and methylideneamine functional groups, serves as a versatile intermediate in the synthesis of more complex molecules with biological activity. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of interest is the role of methyl(3-nitrophenyl)methylideneamine in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the nitrophenyl moiety of this compound has been shown to enhance binding affinity to specific kinase domains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited promising inhibitory activity against EGFR (epidermal growth factor receptor), a well-known oncogenic target.

In addition to its role in kinase inhibition, methyl(3-nitrophenyl)methylideneamine has been investigated for its potential as a precursor in the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its use in the development of compounds with activity against multidrug-resistant bacterial strains. The nitro group in the compound was found to be essential for interacting with bacterial enzymes, thereby disrupting their metabolic pathways.

Another notable application of this compound lies in its use as a fluorescent probe. Researchers have exploited the nitrophenyl group's electron-withdrawing properties to design probes for detecting reactive oxygen species (ROS) in cellular environments. A 2022 publication in Analytical Chemistry reported the successful use of a methyl(3-nitrophenyl)methylideneamine-derived probe for real-time imaging of ROS in live cells, offering new tools for studying oxidative stress-related diseases.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of methyl(3-nitrophenyl)methylideneamine-derived compounds. Issues such as solubility and metabolic stability need to be addressed to facilitate their transition into clinical candidates. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's biological activity.

In conclusion, methyl(3-nitrophenyl)methylideneamine (CAS: 1637328-18-7) represents a valuable building block in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to antimicrobial activity and fluorescent probing, underscore its potential in drug discovery and diagnostic tool development. Future studies will likely explore further derivatization and optimization to unlock its full therapeutic potential.